Cas no 2866335-80-8 (1-(methoxymethyl)-2-azabicyclo3.1.0hexane)

• Product Name: 1-(methoxymethyl)-2-azabicyclo3.1.0hexane
• CAS No: 2866335-80-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5671562
• PubChem ID: 149178976
• Update Time: 2025-07-15

1-(methoxymethyl)-2-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)-2-azabicyclo[3.1.0]hexane (ACI)
• 2-Azabicyclo[3.1.0]hexane, 1-(methoxymethyl)- (ACI)
• 1-(methoxymethyl)-2-azabicyclo3.1.0hexane

• Inchi： 1S/C7H13NO/c1-9-5-7-4-6(7)2-3-8-7/h6,8H,2-5H2,1H3
• InChI Key： XAOLRFCYZSMNND-UHFFFAOYSA-N
• SMILES： O(CC12C(C1)CCN2)C

Additional information on 1-(methoxymethyl)-2-azabicyclo3.1.0hexane

Introduction to 1-(methoxymethyl)-2-azabicyclo3.1.0hexane (CAS No. 2866335-80-8)

1-(methoxymethyl)-2-azabicyclo3.1.0hexane, identified by its Chemical Abstracts Service (CAS) number 2866335-80-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic azaheterocycle exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The compound’s structure, featuring a fused bicyclic system with an azacyclohexane core, makes it a versatile scaffold for designing novel bioactive molecules.

The 1-(methoxymethyl)-2-azabicyclo3.1.0hexane molecule belongs to the class of azabicycloalkanes, which are known for their structural rigidity and functional diversity. The presence of a methoxymethyl substituent at the 1-position introduces an alcohol-like functionality, which can participate in hydrogen bonding and other polar interactions, enhancing the compound’s binding affinity to biological targets. This feature makes it particularly valuable in the development of small-molecule inhibitors and modulators.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of bicyclic azaheterocycles in drug design. Studies suggest that these scaffolds can mimic natural product structures, providing a rich palette of chemical diversity for medicinal chemists. The 1-(methoxymethyl)-2-azabicyclo3.1.0hexane compound, with its well-defined three-membered nitrogen-containing ring, offers a promising platform for exploring new pharmacophores.

In the context of contemporary research, 1-(methoxymethyl)-2-azabicyclo3.1.0hexane has been investigated for its potential role in modulating enzyme activity and receptor interactions. For instance, modifications of this scaffold have been explored in the design of kinase inhibitors, where the rigid bicyclic core helps to stabilize binding interactions with target proteins. The methoxymethyl group serves as a key pharmacophoric element, enabling fine-tuning of electronic properties and solubility characteristics.

The synthesis of 1-(methoxymethyl)-2-azabicyclo3.1.0hexane involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the bicyclic framework efficiently. These synthetic strategies not only improve yield but also enhance scalability, making the compound more accessible for further biological evaluation.

Biological activity assays have revealed that derivatives of 1-(methoxymethyl)-2-azabicyclo3.1.0hexane exhibit promising effects on various disease-related pathways. For example, certain analogs have shown inhibitory activity against inflammatory enzymes and have been tested in preclinical models for their anti-inflammatory properties. Additionally, the compound’s ability to interact with biological membranes has been explored, suggesting potential applications in drug delivery systems.

The structural versatility of bicyclic azaheterocycles like 1-(methoxymethyl)-2-azabicyclo3.1.0hexane allows for extensive derivatization, enabling chemists to tailor properties such as lipophilicity, metabolic stability, and target specificity. This adaptability is crucial for optimizing lead compounds into viable drug candidates. Computational studies using molecular dynamics simulations have further elucidated the binding modes of these derivatives to protein targets, providing insights into structure-activity relationships.

The pharmaceutical industry continues to invest in innovative approaches to exploit natural product-inspired scaffolds like 1-(methoxymethyl)-2-azabicyclo3.1.0hexane. Collaborative efforts between academic researchers and industrial scientists are driving the development of novel therapeutic agents with improved efficacy and reduced side effects. The compound’s unique structural features make it a valuable building block for future drug discovery campaigns.

Future research directions may focus on exploring the stereochemical aspects of 1-(methoxymethyl)-2-azabicyclo3.1.0hexane, as enantiomeric purity can significantly influence biological activity. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity standards.

In summary, 1-(methoxymethyl)-2-azabicyclo3 . 1 . 0 hexane (CAS No . 2866335 - 80 - 8 ) represents a fascinating molecule with potential applications across multiple domains of medicinal chemistry . Its structural features , synthetic accessibility , and biological promise position it as a compelling candidate for further investigation . As research progresses , this compound is likely to contribute significantly to the development of next-generation therapeutic agents . p >